Cas no 16430-09-4 (5(4H)-Isoxazolone,3-methyl-4-(phenylmethylene)-)

• Product Name: 5(4H)-Isoxazolone,3-methyl-4-(phenylmethylene)-
• CAS No: 16430-09-4
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 153272
• PubChem ID: 5375062
• Update Time: 2025-04-19

5(4H)-Isoxazolone,3-methyl-4-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Isoxazolone,3-methyl-4-(phenylmethylene)-
• 4-benzylidene-3-methyl-4,5-dihydroisoxazol-5-one
• (4Z)-4-benzylidene-3-methyl-1,2-oxazol-5-one
• 4-Benzylidene-3-methyl-2-isoxazoline-5-one
• 4-Benzylidene-3-methylisoxazol-5(4H)-one
• 4-Benzylidene-3-methyl-2-isoxazolin-5-one
• MFCD00098970
• (z)-3-methyl-4-(phenyl-methylene)-5(4h)-isoxazolone
• (4Z)-4-Benzylidene-3-methyl-5(4H)-isoxazolone
• MLS000860998
• KNHMTOFSFRMLRQ-YFHOEESVSA-N
• AKOS005153185
• AI3-16029
• HMS2804B16
• 2-Isoxazolin-5-one,4-benzylidene-3-methyl-
• CHEMBL1733852
• (4Z)-4-benzylidene-3-methyl-isoxazol-5-one
• HMS1443E20
• 16430-09-4
• SMR000459782
• NCGC00246684-01
• (Z)-4-Benzylidene-3-methylisoxazol-5(4H)-one
• 5(4H)-Isoxazolone, 3-methyl-4-(phenylmethylene)-
• (4Z)-4-Benzylidene-3-methyl-5(4H)-isoxazolone #
• SR-01000643778-1
• (4Z)-4-Benzylidene-3-methylisoxazol-5(4H)-one
• 2-ISOXAZOLIN-5-ONE, 4-BENZYLIDENE-3-METHYL-
• IDI1_015719
• 36298-55-2
• CCG-54695

• Inchi： 1S/C11H9NO2/c1-8-10(11(13)14-12-8)7-9-5-3-2-4-6-9/h2-7H,1H3/b10-7-
• InChI Key： KNHMTOFSFRMLRQ-YFHOEESVSA-N
• SMILES： O1C(/C(/C(C)=N1)=C\C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 187.06337
• Monoisotopic Mass: 187.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 2.2

Experimental Properties

• Density: 1.16
• Boiling Point: 292.1°Cat760mmHg
• Flash Point: 136.6°C
• Refractive Index: 1.578
• PSA: 38.66